Cas no 20691-50-3 (4-ethyl-1-methylpiperidine)

• Product Name: 4-ethyl-1-methylpiperidine
• CAS No: 20691-50-3
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 3902400
• Update Time: 2026-04-17

4-ethyl-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethyl-1-methyl-
• 4-ethyl-1-methylpiperidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-ethyl-1-methylpiperidine

Recent Advances in the Study of 4-Ethyl-1-methylpiperidine (CAS: 20691-50-3) in Chemical Biology and Pharmaceutical Research

4-Ethyl-1-methylpiperidine (CAS: 20691-50-3) is a piperidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug development, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. Recent studies have highlighted its role as a building block in the design of novel therapeutic agents, leveraging its unique chemical properties to enhance drug efficacy and selectivity.

A study published in the Journal of Medicinal Chemistry (2023) investigated the use of 4-ethyl-1-methylpiperidine as a scaffold for developing new antipsychotic agents. The researchers synthesized a series of derivatives and evaluated their binding affinity to dopamine and serotonin receptors. The results demonstrated that certain derivatives exhibited high selectivity for D2 and 5-HT2A receptors, suggesting potential applications in treating schizophrenia and other CNS disorders. The study also emphasized the importance of the ethyl and methyl substituents in modulating the pharmacokinetic properties of the compounds.

In another recent development, a team of researchers from the University of Cambridge explored the antimicrobial properties of 4-ethyl-1-methylpiperidine derivatives. Their findings, published in ACS Infectious Diseases (2024), revealed that these compounds exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study identified the piperidine ring as a critical pharmacophore, with the ethyl and methyl groups enhancing membrane permeability and target binding. These insights open new avenues for designing next-generation antibiotics to combat antimicrobial resistance.

Beyond its pharmacological applications, 4-ethyl-1-methylpiperidine has also been utilized in chemical biology as a tool for probing enzyme mechanisms. A recent study in Nature Chemical Biology (2023) employed this compound as a competitive inhibitor to study the active site dynamics of cytochrome P450 enzymes. The research provided valuable insights into the enzyme's substrate recognition and catalytic mechanisms, which could inform the development of more effective enzyme inhibitors for therapeutic purposes.

The synthesis and scale-up of 4-ethyl-1-methylpiperidine have also seen advancements. A 2024 report in Organic Process Research & Development detailed a novel, cost-effective synthetic route using catalytic hydrogenation, which improved yield and reduced environmental impact. This progress is particularly relevant for industrial applications, where scalability and sustainability are critical considerations.

In conclusion, 4-ethyl-1-methylpiperidine (CAS: 20691-50-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its pharmacological potential, positions it as a valuable tool for drug discovery and development. Future research is expected to further explore its applications, particularly in addressing unmet medical needs such as CNS disorders and antimicrobial resistance.